Cas no 110518-24-6 (5-methylhexane-1-thiol)

• Product Name: 5-methylhexane-1-thiol
• CAS No: 110518-24-6
• MF: C₇H₁₆S
• MW: 132.266941070557
• CID: 5901422
• PubChem ID: 18699074
• Update Time: 2025-05-25

5-methylhexane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Hexanethiol, 5-methyl-
• 5-methylhexane-1-thiol
• EN300-1288754
• 110518-24-6
• SCHEMBL1425614

• Inchi： 1S/C7H16S/c1-7(2)5-3-4-6-8/h7-8H,3-6H2,1-2H3
• InChI Key： JWGZGHSIFGTAFU-UHFFFAOYSA-N
• SMILES： C(S)CCCC(C)C

Computed Properties

• Exact Mass: 132.09727168g/mol
• Monoisotopic Mass: 132.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 41.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.834±0.06 g/cm3(Predicted)
• Boiling Point: 165.4±8.0 °C(Predicted)
• pka: 10.50±0.10(Predicted)

Additional information on 5-methylhexane-1-thiol

Comprehensive Guide to 5-Methylhexane-1-thiol (CAS No. 110518-24-6): Properties, Applications, and Industry Insights

5-Methylhexane-1-thiol (CAS No. 110518-24-6) is a specialized organic compound belonging to the thiol family, characterized by its distinct sulfur-containing functional group. This compound, also referred to as 5-methyl-1-hexanethiol, has garnered attention in industrial and research settings due to its unique chemical properties. With a molecular formula of C₇H₁₆S, it features a branched alkyl chain, which influences its reactivity and solubility. The CAS registry number 110518-24-6 ensures precise identification in global databases, making it a critical reference for chemists and material scientists.

In recent years, the demand for sulfur-containing compounds like 5-methylhexane-1-thiol has surged, driven by their applications in flavor and fragrance synthesis, polymer modification, and specialty chemicals. A trending topic in organic chemistry forums revolves around the "green synthesis of thiols," where researchers explore eco-friendly methods to produce such compounds. This aligns with the broader industry shift toward sustainable chemistry, a frequently searched term in academic and industrial queries. The compound’s role in creating low-odor additives for fuels and lubricants is another area of growing interest, addressing consumer concerns about environmental impact.

The physical properties of 5-methylhexane-1-thiol include a boiling point range of 150–155°C and a density of approximately 0.84 g/cm³. Its volatility and solubility in organic solvents make it suitable for formulations requiring controlled release or dispersion. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic frequently queried in laboratory troubleshooting guides. Notably, the compound’s safety profile is often discussed in material safety data sheets (MSDS), emphasizing proper handling to avoid irritation, though it is not classified as hazardous under standard regulations.

From an industrial perspective, 5-methylhexane-1-thiol serves as a key intermediate in agrochemicals and pharmaceuticals. Its thiol group enables thiol-ene "click" reactions, a popular subject in polymer science research. Searches for "click chemistry applications 2024" highlight its relevance in cutting-edge material design. Additionally, the compound’s potential in catalysis and surface modification has been explored in peer-reviewed studies, often linked to nanotechnology advancements.

Market trends indicate rising inquiries about "bio-based thiol alternatives," reflecting the compound’s intersection with biotechnology and renewable resources. Regulatory compliance, such as REACH and FDA approvals for specific uses, is another hot topic among manufacturers. As industries prioritize circular economy principles, the lifecycle assessment of chemicals like 5-methylhexane-1-thiol gains traction in sustainability reports.

In conclusion, 5-methylhexane-1-thiol (CAS No. 110518-24-6) exemplifies the versatility of organosulfur compounds in modern chemistry. Its applications span diverse sectors, while ongoing research addresses environmental and efficiency challenges. For professionals seeking high-purity thiol suppliers or technical data sheets, this compound remains a pivotal focus in specialty chemical portfolios.